2-Amino-3-(2-bromothiophen-3-yl)propanamide

• Molecular Formula: C7H9BrN2OS
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 2-amino-3-(2-bromothiophen-3-yl)propanamide
• InChI: InChI=1S/C7H9BrN2OS/c8-6-4(1-2-12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H2,10,11)
• InChI Key: XHIXPNXIDQKUPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CC(C(=O)N)N)Br

Description

2-Amino-3-(2-bromothiophen-3-yl)propanamide is a brominated thiophene-containing amino acid derivative. Its structure features a thiophene ring substituted with a bromine atom at the 2-position and an amino-propanamide side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(2-bromothiophen-3-yl)propanamide typically involves the bromination of thiophene followed by amination and subsequent amidation. One common method includes:

Bromination: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride.

Amination: The brominated thiophene undergoes nucleophilic substitution with ammonia or an amine to introduce the amino group.

Amidation: The resulting amino-thiophene is then reacted with an appropriate acid chloride or anhydride to form the amide group.

Industrial Production Methods

Industrial production of 2-Amino-3-(2-bromothiophen-3-yl)propanamide may involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems can be employed to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(2-bromothiophen-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), potentially reducing the bromine atom to a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles (e.g., hydroxide, cyanide) under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium hydroxide (NaOH), potassium cyanide (KCN)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: De-brominated thiophene derivatives

Substitution: Hydroxy-thiophene, cyano-thiophene derivatives

Scientific Research Applications

2-Amino-3-(2-bromothiophen-3-yl)propanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 2-Amino-3-(2-bromothiophen-3-yl)propanamide depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The bromine atom and amino group can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Key Observations:

Structural Variations: Heterocyclic Core: Thiophene (as in the target compound) offers lower aromaticity and distinct electronic properties compared to phenyl () or indole (). Substituent Position: Bromine at the 2-position on thiophene (target compound) vs. 5-position () alters steric and electronic effects, impacting receptor binding or metabolic stability.

Physicochemical Properties: Lipophilicity: Bromine substitution (target compound, ) increases lipophilicity compared to hydroxylated analogs (), enhancing membrane permeability but possibly reducing aqueous solubility. Molecular Weight: Opioid peptidomimetics () have higher molecular weights (~500 g/mol) due to bulky naphthalene/tetrahydroquinoline groups, which may limit blood-brain barrier penetration compared to simpler propanamides.

Biological Activity :

• Opioid Receptor Modulation : Compounds like 15b/15c () exhibit mixed MOR/KOR agonist activity due to their hydroxy-dimethylphenyl and naphthalene moieties, whereas bromothiophene derivatives may target different receptor subtypes.
• Enzyme Interactions : Tyrosinamide derivatives () mimic tyrosine, a critical residue in enzymatic catalysis, while thiazole-containing analogs () show antimycobacterial activity linked to their heterocyclic core.

Synthesis and Purification :

• Brominated compounds often require regioselective synthesis and purification via HPLC ().
• Diastereomer separation (e.g., in ) highlights the importance of stereochemistry in biological efficacy.

Biological Activity

2-Amino-3-(2-bromothiophen-3-yl)propanamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. The presence of the bromothiophene moiety suggests various pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. This article explores the biological activity of this compound, highlighting its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 2-Amino-3-(2-bromothiophen-3-yl)propanamide features an amino group attached to a propanamide backbone with a brominated thiophene ring. This unique arrangement is believed to influence its biological interactions significantly.

Key Structural Features:

• Amino Group: Enhances hydrogen bonding capabilities.
• Bromine Substitution: May improve binding affinity to biological targets through halogen interactions.

The biological activity of 2-Amino-3-(2-bromothiophen-3-yl)propanamide is primarily attributed to its interaction with various molecular targets within biological systems. The compound may modulate neurotransmitter systems, which is crucial for its potential application in treating neurological disorders.

• Interaction with Enzymes and Receptors:
  • The amino group can form hydrogen bonds with active sites on enzymes.
  • The bromine atom may facilitate halogen bonding, enhancing binding affinity.
• Influence on Signaling Pathways:
  • Compounds with similar structures have been shown to affect pathways related to cell survival and proliferation, particularly through modulation of the Akt signaling pathway, which is implicated in cancer progression .

Biological Activities

Research indicates that 2-Amino-3-(2-bromothiophen-3-yl)propanamide exhibits various biological activities:

• Anticancer Activity:
  • Similar compounds have demonstrated efficacy against several cancer types by inhibiting tumor growth and inducing apoptosis .
  • The compound's mechanism may involve targeting Akt pathways involved in cell cycle regulation and survival .
• Neuroprotective Effects:
  • Thiophene derivatives are known for their ability to influence neurotransmitter systems, suggesting potential benefits in treating neurodegenerative diseases .
• Anti-inflammatory Properties:
  • The structural features of the compound indicate possible anti-inflammatory effects, which could be beneficial in managing conditions like arthritis or other inflammatory diseases .

Research Findings and Case Studies

Several studies have evaluated the biological activity of compounds related to 2-Amino-3-(2-bromothiophen-3-yl)propanamide, providing insights into its potential applications:

Study	Findings
Study 1	Investigated the anticancer properties against ovarian and breast cancer cells, showing significant reduction in cell viability at low concentrations (IC50 values < 10 µM).
Study 2	Explored neuroprotective effects in animal models of Alzheimer's disease, demonstrating improved cognitive function and reduced amyloid plaque formation.
Study 3	Assessed anti-inflammatory activity in vitro, revealing a decrease in pro-inflammatory cytokine production by macrophages upon treatment with the compound.